(S)-Methyl 2-amino-2-cyclopentylacetate
Overview
Description
“(S)-Methyl 2-amino-2-cyclopentylacetate” is a chemical compound that is a derivative of Glycine . It is used in research and has applications in various fields due to its unique properties .
Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” include its molecular weight, which is 143.18 . It appears as a solid, white to off-white in color . More specific physical and chemical properties such as melting point, boiling point, and density could not be found in the available resources.Scientific Research Applications
(S)-Methyl 2-amino-2-cyclopentylacetate has been studied for its potential use in the synthesis of various drugs, including anti-inflammatory agents. It has also been studied for its potential applications in the field of drug development and chemical synthesis. In particular, it has been used in the synthesis of various compounds, such as cyclic peptides, peptide nucleic acids, and other organic compounds. In addition, this compound has been studied for its potential use in the synthesis of other chiral compounds, such as amino acids, carbohydrates, and steroids.
Mechanism of Action
Target of Action
(S)-Methyl 2-amino-2-cyclopentylacetate is a derivative of the amino acid glycine . Glycine is a non-essential amino acid that plays a crucial role in the central nervous system. As a neurotransmitter, glycine both stimulates and inhibits cells in the brain and central nervous system, affecting cognition, mood, appetite, and sleep .
Mode of Action
As a glycine derivative, this compound may interact with glycine receptors and other targets in the body. It may influence the secretion of anabolic hormones, supply of fuel during exercise, mental performance during stress-related tasks, and prevent exercise-induced muscle damage .
Result of Action
Given its potential role in influencing the secretion of anabolic hormones and preventing exercise-induced muscle damage, it may have beneficial effects on physical performance and recovery .
Advantages and Limitations for Lab Experiments
The main advantage of using (S)-Methyl 2-amino-2-cyclopentylacetate in laboratory experiments is that it is relatively easy to synthesize. In addition, it is a relatively stable compound, and it can be stored for long periods of time. However, the compound is relatively expensive, and it is difficult to separate the two enantiomers.
Future Directions
There are a number of possible future directions for research into (S)-Methyl 2-amino-2-cyclopentylacetate. These include further studies into its mechanism of action, its potential applications in drug development and chemical synthesis, and its potential uses in the treatment of various diseases. In addition, further research into the synthesis of this compound and the separation of its enantiomers is needed. Finally, further studies into the biochemical and physiological effects of this compound are needed in order to better understand its potential uses in medicine.
properties
IUPAC Name |
methyl (2S)-2-amino-2-cyclopentylacetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15NO2/c1-11-8(10)7(9)6-4-2-3-5-6/h6-7H,2-5,9H2,1H3/t7-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZGQSMYWOPKCARZ-ZETCQYMHSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C(C1CCCC1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(=O)[C@H](C1CCCC1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
157.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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